(E)-2-cyano-N-[4-(difluoromethylsulfanyl)phenyl]-3-(3,5-dimethyl-1H-pyrazol-4-yl)prop-2-enamide

• IUPAC Name: (E)-2-cyano-N-[4-(difluoromethylsulfanyl)phenyl]-3-(3,5-dimethyl-1H-pyrazol-4-yl)prop-2-enamide
• InChI: InChI=1S/C16H14F2N4OS/c1-9-14(10(2)22-21-9)7-11(8-19)15(23)20-12-3-5-13(6-4-12)24-16(17)18/h3-7,16H,1-2H3,(H,20,23)(H,21,22)/b11-7+
• InChI Key: SMSKIGPTYHDVJI-YRNVUSSQSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)C=C(C#N)C(=O)NC2=CC=C(C=C2)SC(F)F
• Isomeric SMILES: CC1=C(C(=NN1)C)/C=C(\C#N)/C(=O)NC2=CC=C(C=C2)SC(F)F
• Molecular Formula: C16H14F2N4OS
• Molecular Weight: 348.4 g/mol
• CAS No.: 1239715-33-3

Description

(E)-2-cyano-N-[4-(difluoromethylsulfanyl)phenyl]-3-(3,5-dimethyl-1H-pyrazol-4-yl)prop-2-enamide is a useful research compound. Its molecular formula is C16H14F2N4OS and its molecular weight is 348.37. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Drug Development

• The compound, due to its structure, might be involved in the synthesis of heterocyclic compounds. For instance, derivatives of pyrazole, which is part of the compound’s structure, have been extensively studied for their applications in synthesizing biologically active heterocycles. Pyrazoles are known to possess anticancer, analgesic, anti-inflammatory, and antimicrobial properties, highlighting the compound's potential utility in medicinal chemistry (Dar & Shamsuzzaman, 2015).

Biological Activities

• Related chemical structures, particularly those containing pyrazole rings, have shown a wide range of biological activities. This suggests potential research applications of the mentioned compound in developing new pharmaceutical agents targeting various diseases. The versatility of pyrazole derivatives in drug development is significant, offering insights into the therapeutic potential of similar compounds (Gomaa & Ali, 2020).

Mechanistic Insights in Biochemical Pathways

• Studies on similar compounds provide mechanistic insights into biochemical pathways and drug interactions. For example, understanding the selective inhibition of cytochrome P450 isoforms can guide the design of new drugs with reduced drug-drug interaction potential. This is crucial in predicting the metabolic fate of pharmaceuticals and minimizing adverse effects (Khojasteh et al., 2011).

Agricultural Applications

• The structural functionalities present in the compound are reminiscent of those in various agrochemicals, indicating potential applications in developing novel pesticides or herbicides. Research into similar molecules has led to advancements in agricultural chemistry, providing safer and more effective solutions for pest management (Zhou et al., 2021).